4-Chloro-3-phenoxypyridine

• Molecular Formula: C11H8ClNO
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 4-chloro-3-phenoxypyridine
• InChI: InChI=1S/C11H8ClNO/c12-10-6-7-13-8-11(10)14-9-4-2-1-3-5-9/h1-8H
• InChI Key: OAFJWUWAKXLAMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=CN=C2)Cl

Description

4-Chloro-3-phenoxypyridine (CAS 73406-90-3) is a halogenated pyridine derivative with the molecular formula C₁₁H₈ClNO and a molecular weight of 205.64 g/mol. Its structure features a pyridine ring substituted with a chlorine atom at position 4 and a phenoxy group at position 2. This compound serves as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic derivatives with bioactive properties . Synthetically, it has been reported with variable yields (3–25%) via multi-step routes involving nucleophilic aromatic substitution or coupling reactions .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The following analysis compares 4-chloro-3-phenoxypyridine with five structurally similar pyridine derivatives, focusing on molecular properties, substituent effects, and functional applications.

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Applications/Properties
4-Chloro-3-phenoxypyridine	73406-90-3	C₁₁H₈ClNO	205.64	Cl (C4), phenoxy (C3)	Pharmaceutical intermediate
4-Chloro-3-pyridinesulfonamide	33263-43-3	C₅H₅ClN₂O₂S	192.62	Cl (C4), sulfonamide (C3)	Antimicrobial agent precursor
4-Chloro-3-methoxy-2-methylpyridine	107512-34-5	C₇H₈ClNO	157.60	Cl (C4), methoxy (C3), methyl (C2)	Agrochemical synthesis
2-Chloro-4-methyl-3-nitropyridine	23056-39-5	C₆H₅ClN₂O₂	172.57	Cl (C2), nitro (C3), methyl (C4)	Explosives/energetic materials
4-Chloro-3-fluoropyridine-2-methanol	113209-83-9	C₆H₅ClFNO	161.56	Cl (C4), F (C3), hydroxymethyl (C2)	Antiviral research
4-(3-Chloro-4-fluorophenyl)pyridine	1214367-72-2	C₁₁H₇ClFN	207.64	Cl/F-substituted phenyl (C4)	Kinase inhibitor intermediate

Key Differences and Substituent Effects

Halogen Position and Reactivity: The chlorine at C4 in 4-chloro-3-phenoxypyridine enhances electrophilic substitution reactivity compared to 2-chloro-4-methyl-3-nitropyridine, where chlorine at C2 directs further substitution to C5 .

Functional Group Influence: The phenoxy group in 4-chloro-3-phenoxypyridine contributes to π-stacking interactions in receptor binding, a feature absent in non-aromatic analogs like 4-chloro-3-methoxy-2-methylpyridine . Sulfonamide in 4-chloro-3-pyridinesulfonamide introduces hydrogen-bonding capacity, critical for antimicrobial activity against Gram-positive bacteria .

Synthetic Accessibility: 4-Chloro-3-phenoxypyridine has lower reported yields (3–25%) compared to analogs like 4-chloro-3-methoxy-2-methylpyridine, which can be synthesized via high-yield SNAr reactions (>70%) . The nitro group in 2-chloro-4-methyl-3-nitropyridine complicates synthesis due to explosive hazards, requiring specialized handling .